N-(4-Ethylpyridin-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: N-(4-ethylpyridin-2-yl)-4-methylthiadiazole-5-carboxamide
• InChI: InChI=1S/C11H12N4OS/c1-3-8-4-5-12-9(6-8)13-11(16)10-7(2)14-15-17-10/h4-6H,3H2,1-2H3,(H,12,13,16)
• InChI Key: SNZVPBVXZDQBCK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC=C1)NC(=O)C2=C(N=NS2)C
• Molecular Formula: C11H12N4OS
• Molecular Weight: 248.31 g/mol

Description

N-(4-Ethylpyridin-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide is a chemical compound with potential applications in scientific research. This compound is a member of the thiadiazole family of organic compounds, which are known for their diverse biological activities. The synthesis of N-(4-Ethylpyridin-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide is a complex process that requires specialized knowledge and equipment. In

Mechanism of Action

The mechanism of action of N-(4-Ethylpyridin-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide is not fully understood. However, studies have suggested that this compound may exert its antimicrobial activity by disrupting bacterial cell membrane integrity. It has also been suggested that this compound may inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.
Biochemical and Physiological Effects:
N-(4-Ethylpyridin-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has been shown to have several biochemical and physiological effects. This compound has been found to reduce the production of reactive oxygen species (ROS) in cells, suggesting potential antioxidant activity. In addition, this compound has been reported to have anti-inflammatory activity by reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-(4-Ethylpyridin-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has several advantages and limitations for lab experiments. One advantage is its potential antimicrobial activity, which makes it a useful compound for studying bacterial infections. Another advantage is its potential anticancer activity, which makes it a useful compound for studying cancer cells. However, one limitation is the complex synthesis method, which requires specialized knowledge and equipment. Another limitation is the lack of information on the compound's toxicity and pharmacokinetics, which makes it difficult to determine appropriate dosages for in vivo experiments.

Future Directions

There are several future directions for research on N-(4-Ethylpyridin-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide. One direction is to study the compound's toxicity and pharmacokinetics in vivo, in order to determine appropriate dosages for animal experiments. Another direction is to explore the compound's potential as a therapeutic agent for bacterial infections and cancer. Additionally, further studies could investigate the compound's potential antioxidant and anti-inflammatory activities. Finally, research could focus on developing more efficient and cost-effective synthesis methods for this compound.

Scientific Research Applications

N-(4-Ethylpyridin-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has potential applications in scientific research. This compound has been shown to have antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. It has also been reported to have antifungal activity against Candida albicans. In addition, this compound has been found to inhibit the growth of cancer cells in vitro, suggesting potential anticancer activity.